Cas no 1446144-04-2 (CPI-203)

CPI-203 structure

Product Name:CPI-203

CAS No:1446144-04-2

MF:C₁₉H₁₈ClN₅OS

MW:399.8971

CID:2089753

PubChem ID:329825722

Update Time:2024-11-02

CPI-203 Chemical and Physical Properties

Names and Identifiers

- CPI 203
- CPI-203
- 6H-Thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-6-acetamide, 4-(4-chlorophenyl)-2,3,9-trimethyl-, (6S)-
- (6S)-4-(4-Chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-6-acetamide
- CPI203
- C19H18ClN5OS
- (s)-2-(4-(4-chlorophenyl)-2,3,9-trimethyl-6h-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetamide
- GTPL7513
- AOB6784
- s7304
- 2338AH
- SB19335
- CPI203, >=98% (HPLC)
- BC600523
- SW219296-1
- 8-{(1S)-1-[8-(Triflu
- 2-[(9S)-7-(4-Chlorophenyl)-4,5,13-trimethyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6)
- SCHEMBL14756224
- AC-35354
- BDBM50527598
- CPI203 (CPI-203)
- 8-{(1S)-1-[8-(Trifluoromethyl)-7-{[cis-4-(trifluoromethyl)cyclohexyl]oxy}-2-naphthyl]ethyl}-8-azabicyclo[3.2.1]octane-3-carboxylic a cid
- HY-15846
- Q27076908
- AS-74912
- P8T
- EX-A456
- WHC14404
- MFCD27997886
- ~{N}-(2-aminophenyl)-4-[2-[(9~{S})-7-(4-chlorophenyl)-4,5,13-trimethyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.0^{2,6}]t rideca-2(6),4,7,10,12-pentaen-9-yl]ethanoylamino]benzamide
- J-690180
- DA-52119
- BP-25351
- 2-[(9S)-7-(4-Chlorophenyl)-4,5,13-trimethyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaen-9-yl]acetamide
- AKOS025142092
- NCGC00356071-12
- 2-[(9S)-7-(4-CHLOROPHENYL)-4,5,13-TRIMETHYL-3-THIA-1,8,11,12-TETRAAZATRICYCLO[8.3.0.0(2),?]TRIDECA-2(6),4,7,10,12-PENTAEN-9-YL]ACETAMIDE
- BRD-K15811707-001-01-2
- 6H-Thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-6-acetamide, 4-(4-chlorophenyl)-2,3,9-trimethyl-, (6S)-
- CCG-268648
- CHEMBL4303293
- CPI203 (CPI-203)?
- NCGC00356071-09
- 1446144-04-2
- MDL： MFCD27997886
- Inchi： 1S/C19H18ClN5OS/c1-9-10(2)27-19-16(9)17(12-4-6-13(20)7-5-12)22-14(8-15(21)26)18-24-23-11(3)25(18)19/h4-7,14H,8H2,1-3H3,(H2,21,26)/t14-/m0/s1
- InChI Key： QECMENZMDBOLDR-AWEZNQCLSA-N
- SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C1C2C(C([H])([H])[H])=C(C([H])([H])[H])SC=2N2C(C([H])([H])[H])=NN=C2[C@]([H])(C([H])([H])C(N([H])[H])=O)N=1

Computed Properties

Exact Mass: 399.0920591g/mol
Monoisotopic Mass: 399.0920591g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 3
Complexity: 611
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 114
XLogP3: 2.9

CPI-203 Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

CPI-203 Pricemore >>

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